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Compound of Interest

Compound Name:
Potassium 4-

bromobenzenesulfonate

Cat. No.: B1343616 Get Quote

Potassium 4-bromobenzenesulfonate: A
Technical Profile
CAS Number: 66788-58-7 Synonyms: 4-Bromobenzenesulfonic acid potassium salt, Potassium

p-bromobenzenesulfonate

This technical guide provides a summary of the available information on Potassium 4-
bromobenzenesulfonate, a compound utilized in various chemical applications. It is intended

for researchers, scientists, and professionals in drug development and other scientific fields.

While a comprehensive set of experimental data is not publicly available, this document

consolidates the existing knowledge on its properties, applications, and safety considerations.

Chemical and Physical Properties
Potassium 4-bromobenzenesulfonate is a white to off-white solid organic salt.[1] It is known

to be soluble in water and alcohol.[1] However, specific quantitative data for many of its

physical properties are not consistently reported in publicly accessible databases and literature.

Table 1: Physicochemical Properties of Potassium 4-bromobenzenesulfonate
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Property Value Source

CAS Number 66788-58-7 [1][2]

Molecular Formula C₆H₄BrKO₃S [1][2]

Molecular Weight 275.16 g/mol [1][2]

Appearance White to off-white solid [1]

Melting Point Not available

Boiling Point Not available

Solubility Soluble in water and alcohol [1]

Synthesis
A detailed, validated experimental protocol for the synthesis of Potassium 4-
bromobenzenesulfonate is not readily available in published literature. However, a general

method for the preparation of potassium aryl sulfonates involves the neutralization of the

corresponding sulfonic acid with a potassium base.

General Experimental Protocol for the Synthesis of
Potassium Aryl Sulfonates
Disclaimer: The following is a general, representative procedure and has not been specifically

validated for the synthesis of Potassium 4-bromobenzenesulfonate. Researchers should

conduct their own optimization and safety assessments.

Materials:

4-Bromobenzenesulfonic acid

Potassium hydroxide (KOH) or Potassium carbonate (K₂CO₃)

Deionized water

Ethanol (or another suitable anti-solvent)
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Procedure:

Dissolve a known quantity of 4-bromobenzenesulfonic acid in a minimal amount of deionized

water.

Slowly add a stoichiometric amount of an aqueous solution of potassium hydroxide or

potassium carbonate to the sulfonic acid solution with stirring. The addition should be done

cautiously as the neutralization reaction can be exothermic.

Monitor the pH of the solution. The addition of the potassium base is complete when the

solution reaches a neutral pH (approximately 7).

The resulting solution of Potassium 4-bromobenzenesulfonate can be concentrated by

rotary evaporation.

To induce precipitation of the salt, an anti-solvent such as ethanol can be added to the

concentrated aqueous solution.

The precipitated product is then collected by filtration, washed with a small amount of the

anti-solvent, and dried under vacuum to yield the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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